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Compound of Interest |

3-(4-
Compound Name: Chlorobenzenesulfonyl)butyric
acid

Cat. No.: B031834

\ J

An In-depth Technical Guide to the Safe Handling of 3-(4-Chlorobenzenesulfonyl)butyric
acid

This guide provides a comprehensive overview of the essential safety and handling protocols
for 3-(4-Chlorobenzenesulfonyl)butyric acid. It is intended for researchers, scientists, and
drug development professionals who may handle this compound. The information herein is
synthesized from established safety data sheets and chemical principles to ensure a thorough
understanding of the associated risks and mitigation strategies.

Chemical Identity and Physicochemical Properties

3-(4-Chlorobenzenesulfonyl)butyric acid is a solid organic compound. Understanding its
fundamental properties is the first step in safe handling. These characteristics influence its
behavior and potential interactions.
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Property Value Source
Empirical Formula C10H11ClO4S

Molecular Weight 262.71 g/mol

Appearance Solid
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The structure combines a butyric acid moiety, which imparts acidic properties, and a 4-
chlorobenzenesulfonyl group. The presence of the sulfonyl group and the chlorinated aromatic
ring influences the compound's reactivity and toxicological profile.

Hazard Identification and Classification

This compound is classified as hazardous. The primary and most immediate risk is severe
damage to the eyes.

GHS Classification:

o Eye Damage/Irritation: Category 1 (H318: Causes serious eye damage).
 Signal Word:Danger

e Pictogram: GHSO05 (Corrosion)

Causality of Hazards: The corrosive nature, particularly to the eyes, is a significant concern.
While the specific data for skin corrosion is not listed for this exact molecule, the presence of
the butyric acid functional group suggests a potential for skin irritation or burns upon prolonged
contact.[1][2] Similarly, sulfonyl-containing compounds can be irritating.[3] Therefore, treating
the compound as a potential skin irritant is a prudent safety measure.

© 2025 BenchChem. All rights reserved. 2/9 Tech Support


https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.fishersci.com/store/msds?partNumber=AC158560250&countryCode=US&language=en
https://capitalresin.com/strategies-for-the-safe-handling-of-sulfonic-acid/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b031834?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Exposure Control and Personal Protective
Equipment (PPE)

A proactive approach to exposure control is critical. This involves a combination of engineering
controls and appropriate personal protective equipment.

Engineering Controls

¢ Ventilation: Always handle 3-(4-Chlorobenzenesulfonyl)butyric acid in a well-ventilated
area. For procedures that may generate dust, a chemical fume hood is required.[1][4]

o Safety Stations: Ensure that eyewash stations and safety showers are readily accessible and
in close proximity to the workstation.[1]

Personal Protective Equipment (PPE)

The selection of PPE is directly dictated by the hazard classification. The mandatory PPE for
handling this compound includes:

o Eye and Face Protection: Due to the "Causes serious eye damage" classification, chemical
safety goggles are mandatory at all times.[4] A face shield should also be worn, especially
when handling larger quantities or when there is a significant risk of splashing or dust
generation.[4]

e Skin Protection:

o Gloves: Wear chemically resistant gloves, such as nitrile or butyl rubber.[5] Gloves must
be inspected for integrity before each use and replaced immediately if compromised.
Proper glove removal technique (without touching the outer surface) must be followed to
avoid skin contact.

o Protective Clothing: A lab coat or chemical-resistant apron must be worn. For larger scale
operations, impervious coveralls may be necessary.[4]

o Respiratory Protection: If engineering controls are insufficient to control airborne dust, a
NIOSH-approved respirator should be used in accordance with the facility's respiratory
protection program.[6]
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Hazard Assessment
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Caption: Logic for PPE selection based on hazard classification.

Handling and Storage

Proper handling and storage are essential to maintain the chemical's integrity and prevent

accidental exposure or incompatible reactions.

Safe Handling Practices

* Avoid contact with skin, eyes, and clothing.[4]

¢ Do not breathe dust.[1]

© 2025 BenchChem. All rights reserved. 4/9

Tech Support


https://www.benchchem.com/product/b031834?utm_src=pdf-body-img
https://www.aozunasia.com/wp-content/uploads/2025/08/4-Chlorobenzenesulfonyl-chloride-CAS-No.349-88-2.pdf
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b031834?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

» Wash hands thoroughly after handling, and before eating, drinking, or smoking.[1][7]
o Keep the container tightly closed when not in use.[4]

o Use spark-proof tools and avoid sources of ignition, as related compounds can be
combustible.[5][7]

Storage Conditions

o Storage Class: 6.1C - Combustible, acute toxic Cat. 3 / toxic compounds or compounds
which cause chronic effects.

e Location: Store in a cool, dry, and well-ventilated place.[4]
o Container: Keep in a tightly closed, suitable container.[1]

e Incompatibilities: Store away from strong bases and oxidizing agents.[5][7] The sulfonyl
group may be sensitive to moisture, so a dry environment is critical.[8][9]

First-Aid Measures

Immediate and appropriate first aid is crucial in the event of an exposure. Always show the
Safety Data Sheet to attending medical personnel.
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Exposure Route First-Aid Protocol Citations

Immediately flush eyes with
plenty of water for at least 15
minutes, occasionally lifting the
Eye Contact upper and lower eyelids. [2][6][10]
Remove contact lenses if
present and easy to do. Seek

immediate medical attention.

Immediately remove all
contaminated clothing. Wash
i skin with soap and plenty of
Skin Contact _ [4][10]
water for at least 15 minutes.
Seek medical attention if

irritation develops or persists.

Move the exposed person to
fresh air. If breathing is difficult,
) administer oxygen. If breathing
Inhalation o [6][10]
has stopped, perform artificial
respiration. Seek immediate

medical attention.

Do NOT induce vomiting.
Rinse mouth with water. Never
ive anything by mouth to an
Ingestion gIve anying oy [112]
unconscious person. Call a
physician or poison control

center immediately.

Accidental Release Measures (Spills)

In the event of a spill, prioritize personal safety and environmental protection.
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Evacuate non-essential personnel
and ensure ventilation

:

Don appropriate PPE
(Goggles, Face Shield, Gloves, Respirator if needed)

Contain the spill
(Cover with dry lime, sand, or soda ash)

Carefully sweep or scoop up material
into a suitable, closed container for disposal

Clean the spill area thoroughly

Dispose of waste as hazardous material
according to regulations

Spill Response Complete
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Caption: Step-by-step workflow for responding to a spill.

Protocol:
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o Evacuate: Keep unnecessary personnel away from the spill area.[1]
e Ventilate: Ensure the area is well-ventilated.
o Protect: Wear the appropriate PPE as described in Section 3.2.

o Contain: Do not allow the chemical to enter drains or waterways.[1][5] Cover the spill with an
inert, non-combustible absorbent material such as dry sand, earth, or soda ash.[5]

o Collect: Carefully place the absorbed material into a suitable, labeled, and closed container
for disposal.[1][5]

o Decontaminate: Clean the spill area thoroughly.

Disposal Considerations

Waste generated from this compound must be treated as hazardous.
» Classification: Waste is classified as hazardous.[1]

e Procedure: Dispose of the material and its container at an approved waste disposal plant.[1]
[11]

e Prohibitions: Do not empty into drains or release into the environment.[1][5] All local, state,
and federal regulations for hazardous waste disposal must be followed.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
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and industry.
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